Cas no 2228141-73-7 (4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane
• CAS No: 2228141-73-7
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• MDL: MFCD32200737
• CID: 4778335
• PubChem ID: 146160465
• Update Time: 2026-02-27

4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromo-1,1-dimethyl-ethyl)-2,2-dimethyl-[1,3]dioxolane
• SB35554
• 4-(1-Bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane
• 4-(2-Bromo-1,1-dimethyl-ethyl)-2,2-dimethyl-1,3dioxolane
• 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane

• MDL： MFCD32200737
• Inchi： 1S/C9H17BrO2/c1-8(2,6-10)7-5-11-9(3,4)12-7/h7H,5-6H2,1-4H3
• InChI Key： BOKKYNDUNICYSP-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1COC(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5

Additional information on 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane

Professional Introduction to Compound with CAS No. 2228141-73-7 and Product Name: 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane

Compound with the CAS number 2228141-73-7 and the product name 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a 1,3-dioxolane core, which is a well-known motif in medicinal chemistry for its ability to enhance bioavailability and metabolic stability. The presence of a bromo-substituted isobutyl group at the fourth position further adds to its chemical diversity, making it a versatile intermediate in the synthesis of more complex molecules.

The 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane structure is particularly intriguing because it combines the stability of the dioxolane ring with the reactivity of the bromo-substituent. This combination allows for facile functionalization at multiple sites, enabling chemists to explore a wide range of derivatives. In recent years, there has been a growing interest in dioxolane-based compounds due to their role as key intermediates in the synthesis of various pharmacologically active agents. The bromo-substituent, in particular, has been extensively studied for its utility in cross-coupling reactions, which are fundamental to modern drug discovery.

Recent research has highlighted the importance of 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The dioxolane ring provides a rigid scaffold that can be optimized for binding to biological targets, while the bromo-substituent allows for further derivatization via palladium-catalyzed reactions. These properties make it an attractive candidate for medicinal chemists seeking to develop next-generation drugs.

In addition to its pharmaceutical applications, 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane has shown promise in materials science. The unique structural features of this compound have been explored in the development of novel polymers and coatings that exhibit enhanced durability and chemical resistance. The dioxolane ring's ability to form stable cyclic structures has been leveraged to create materials with tailored mechanical properties. Furthermore, the reactivity of the bromo-substituent has been utilized to introduce functional groups that improve material performance under various conditions.

The synthesis of 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the reaction of 1-bromo-2-methylpropane with formaldehyde under acidic conditions to form the dioxolane ring. Subsequent modifications introduce additional substituents that enhance the compound's utility as an intermediate. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability.

One of the most significant challenges in working with 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane is its reactivity toward nucleophiles due to the presence of the bromo-substituent. This reactivity can be both an advantage and a disadvantage depending on the synthetic goals. While it allows for easy functionalization at multiple sites, it also necessitates careful control over reaction conditions to prevent unwanted side products. Recent innovations in catalytic systems have provided new ways to modulate this reactivity, enabling more precise control over synthetic outcomes.

The impact of 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly incorporating this compound into their libraries of building blocks for drug discovery programs. Its versatility and ease of modification make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. Similarly, materials scientists are exploring its potential in creating advanced polymers and coatings with superior performance characteristics.

Looking ahead, future research on 4-(1-bromo-2-methylpropan-2-yl)-2,2-dimethyl-1,3-dioxolane is likely to focus on expanding its applications and improving synthetic methodologies further. Advances in computational chemistry may enable more efficient virtual screening processes for identifying new derivatives with enhanced properties. Additionally，the development of greener synthetic routes will be crucial for reducing environmental impact while maintaining high yields and purity standards.

In conclusion,4-(1-bromo--dimethylethylpropylethylene glycol ether) (CAS No: 2228141737) stands as a testament to innovation at the intersection of chemistry and biology。 Its unique structural features have opened up new possibilities for drug development、materials science，and beyond。 As research continues，we can expect even more exciting applications to emerge，solidifying its place as a cornerstone compound in modern chemical research。